Cas no 1361601-48-0 (4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361601-48-0
• MF: C₁₄H₆Cl₃F₅
• MW: 375.548458576202
• CID: 4999433
• Update Time: 2025-07-18

4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5/c15-10-4-3-8(11(16)12(10)17)7-2-1-6(13(18)19)5-9(7)14(20,21)22/h1-5,13H
• InChI Key： HGECOFGEPSZZAI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(F)F)=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 7.4
• Topological Polar Surface Area: 0

Additional information on 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

Introduction to 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361601-48-0)

4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl, identified by its CAS number 1361601-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration characterized by the presence of multiple halogen atoms and fluorinated substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a central carbon-carbon bond, with various halogen and fluorine atoms attached at specific positions. The substitution pattern, particularly the combination of chlorine and difluoromethyl groups, imparts a high degree of electronic and steric complexity to the molecule. This complexity makes it a valuable candidate for further investigation in synthetic chemistry and medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated biphenyl derivatives due to their potential as intermediates in the synthesis of biologically active compounds. The electron-withdrawing nature of chlorine and fluorine atoms can significantly influence the reactivity and binding affinity of these molecules towards biological targets. For instance, studies have demonstrated that such structural motifs are often found in kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

One of the most compelling aspects of 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl is its versatility in serving as a building block for more complex drug candidates. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune the pharmacological properties of derived compounds. This flexibility is particularly valuable in drug discovery pipelines where rapid optimization is often required to achieve desired efficacy and safety profiles.

Recent advancements in computational chemistry have further enhanced the utility of 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl as a starting material. Molecular modeling studies have revealed that this compound can interact with biological targets in multiple ways, suggesting its potential as a scaffold for developing novel therapeutic agents. These interactions are influenced by the spatial arrangement of halogen atoms, which can modulate binding affinity and selectivity.

The agrochemical sector has also explored the applications of halogenated biphenyl derivatives like 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl. Its structural features make it a promising candidate for developing new pesticides and herbicides with improved efficacy against resistant strains of pests. Additionally, the stability provided by chlorine and fluorine substituents ensures that these compounds remain active under various environmental conditions.

From a synthetic chemistry perspective, 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl represents an intriguing challenge for organic chemists. The synthesis of this compound requires careful control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired biphenyl core with precision.

The pharmacokinetic properties of derivatives derived from 4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl are another area of active research. Studies have shown that halogenated biphenyls can exhibit favorable metabolic stability due to the electron-withdrawing effects of chlorine and fluorine atoms. This stability is crucial for ensuring that drug candidates remain active in vivo after administration.

In conclusion,4'-(Difluoromethyl)-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361601-48-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents and pesticides. Ongoing research continues to uncover new ways to leverage its properties for advanced chemical synthesis and drug discovery efforts.